Cas no 1179736-48-1 (2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide)

• Product Name: 2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide
• CAS No: 1179736-48-1
• MF: C₁₂H₁₆Cl₂N₂O
• MW: 275.174241065979
• CID: 2161783
• Update Time: 2025-06-15

2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(3,4-dichloro-benzyl)-n-isopropyl-acetamide
• 2-Amino-N-(3,4-dichlorobenzyl)-N-isopropylacetamide
• AM90892
• 2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide

• Inchi： 1S/C12H16Cl2N2O/c1-8(2)16(12(17)6-15)7-9-3-4-10(13)11(14)5-9/h3-5,8H,6-7,15H2,1-2H3
• InChI Key： KIAUQAXVLRJNIR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN(C(CN)=O)C(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide

Professional Introduction to Compound with CAS No. 1179736-48-1 and Product Name: 2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide

2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide, identified by its CAS number 1179736-48-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of acetamides, which are widely recognized for their versatile applications in drug development and bioactive molecule synthesis. The structural features of this molecule, particularly the presence of an amino group, a dichlorobenzyl moiety, and an isopropyl substituent, contribute to its unique chemical properties and potential biological activities.

The 3,4-dichloro-benzyl part of the molecule is a key pharmacophore that can influence the compound's interaction with biological targets. In recent years, dichlorobenzyl derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of chlorine atoms at the 3 and 4 positions enhances the electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. This feature makes 2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide a promising candidate for further exploration in medicinal chemistry.

Furthermore, the isopropyl group attached to the acetamide nitrogen introduces steric hindrance, which can affect the compound's solubility and metabolic stability. This structural element is often employed in drug design to optimize pharmacokinetic profiles. The combination of these functional groups suggests that 2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide may exhibit multiple modes of action, making it a valuable scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing dichlorobenzyl groups can interact with various enzymes and receptors, leading to potential therapeutic effects. For instance, derivatives of this class have been investigated for their role in inhibiting certain kinases and transcription factors involved in cancer progression. The amino group in 2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide also provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

In addition to its potential in oncology research, this compound has been explored for its antimicrobial properties. The dichlorobenzyl moiety is known to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies have indicated that 2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide exhibits promising activity against Gram-positive bacteria, making it a candidate for developing new antibiotics or adjunctive therapies. The growing concern over antibiotic resistance has intensified efforts to discover novel antimicrobial agents, and compounds like this one offer a promising avenue for such research.

The synthesis of 2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the dichlorobenzyl side chain efficiently. Additionally, protecting group strategies are often utilized to safeguard reactive sites during synthesis. The development of efficient synthetic routes is crucial for scaling up production and conducting extensive biological evaluations.

As research in medicinal chemistry progresses, the demand for structurally diverse compounds increases exponentially. 2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide exemplifies how modifications at different positions within a molecular framework can lead to significant changes in biological activity. By systematically varying substituents such as the amino group or the isopropyl moiety, chemists can generate libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for drug development.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been instrumental in understanding how 2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide interacts with target proteins. These studies provide insights into binding affinities and potential side effects, guiding further optimization efforts. Furthermore, virtual screening techniques allow researchers to rapidly assess large databases of compounds for their potential activity against specific targets. Such methodologies have significantly accelerated the drug discovery process in recent years.

In conclusion,2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-acetamide (CAS No. 1179736-48-1) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features make it a promising candidate for developing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a significant role in future drug discovery endeavors.